Cas no 91457-54-4 (2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide)
91457-54-4 structure
Product Name:2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
CAS No:91457-54-4
MF:C12H15Cl2N3O
MW:288.173000574112
CID:1963968
PubChem ID:3021825
Update Time:2025-04-21
2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
- 2-(2,6-dichlorophenyl)-N-(N'-propylcarbamimidoyl)acetamide
- 91457-54-4
- DTXCID60161065
- SCHEMBL10308389
- Benzeneacetamide, 2,6-dichloro-N-(imino(propylamino)methyl)-
- 1-(2,6-Dichlorophenylacetyl)-3-n-propylguanidine
- DTXSID10238574
- 2,6-Dichloro-N-(imino(propylamino)methyl)benzeneacetamide
- 1-Propyl-3-(2,6-dichlorophenylacetyl)guanidine
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- Inchi: 1S/C12H15Cl2N3O/c1-2-6-16-12(15)17-11(18)7-8-9(13)4-3-5-10(8)14/h3-5H,2,6-7H2,1H3,(H3,15,16,17,18)
- InChI Key: COJLHPSZVYZSGJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CC(N/C(/N)=N/CCC)=O)Cl
Computed Properties
- Exact Mass: 287.0592175Da
- Monoisotopic Mass: 287.0592175Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.5Ų
2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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